Cas no 1805030-61-8 (2-Bromomethyl-4-cyano-5-ethylbenzoic acid)
2-Bromomethyl-4-cyano-5-ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-4-cyano-5-ethylbenzoic acid
-
- Inchi: 1S/C11H10BrNO2/c1-2-7-4-10(11(14)15)8(5-12)3-9(7)6-13/h3-4H,2,5H2,1H3,(H,14,15)
- InChI Key: QJJAQQPCQAASSB-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C#N)C(=CC=1C(=O)O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- XLogP3: 2.5
- Topological Polar Surface Area: 61.1
2-Bromomethyl-4-cyano-5-ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000709-250mg |
2-Bromomethyl-4-cyano-5-ethylbenzoic acid |
1805030-61-8 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010000709-500mg |
2-Bromomethyl-4-cyano-5-ethylbenzoic acid |
1805030-61-8 | 97% | 500mg |
790.55 USD | 2021-07-06 | |
| Alichem | A010000709-1g |
2-Bromomethyl-4-cyano-5-ethylbenzoic acid |
1805030-61-8 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
2-Bromomethyl-4-cyano-5-ethylbenzoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Bromomethyl-4-cyano-5-ethylbenzoic acid
Introduction to 2-Bromomethyl-4-cyano-5-ethylbenzoic acid (CAS No. 1805030-61-8)
2-Bromomethyl-4-cyano-5-ethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805030-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a bromomethyl group, a cyano substituent, and an ethyl group at specific positions on the benzene ring. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.
The bromomethyl moiety in 2-Bromomethyl-4-cyano-5-ethylbenzoic acid serves as a versatile handle for further functionalization. This reactive site allows for nucleophilic substitution reactions, enabling the introduction of various pharmacophores or bioactive groups. Such modifications are crucial in the design of novel compounds with enhanced biological activity or improved pharmacokinetic profiles. The cyano group, on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its solubility, metabolic stability, and interactions with biological targets. Additionally, the ethyl substituent at the 5-position adds another layer of structural complexity, potentially affecting both the physical properties and the biological behavior of the compound.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoic acid derivatives. The structural motif of 2-Bromomethyl-4-cyano-5-ethylbenzoic acid aligns well with this trend, as it combines multiple functional groups that are frequently explored in drug discovery programs. For instance, benzoic acid derivatives have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The bromomethyl group is particularly valuable in this context, as it facilitates the construction of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings.
The cyano group in 2-Bromomethyl-4-cyano-5-ethylbenzoic acid is another key feature that has been extensively studied in medicinal chemistry. Cyano-substituted compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in hydrogen bonding or π-stacking interactions. This property makes them attractive candidates for further derivatization to improve drug-like characteristics such as lipophilicity and metabolic stability. Moreover, the ethyl substituent can influence the conformational flexibility of the molecule, which may be critical for achieving optimal interactions with biological receptors.
The synthesis of 2-Bromomethyl-4-cyano-5-ethylbenzoic acid (CAS No. 1805030-61-8) typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the bromomethyl, cyano, and ethyl groups requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated functionalizations are often employed to achieve these transformations efficiently. The final product is then subjected to rigorous analytical characterization to confirm its identity and purity.
In terms of applications, 2-Bromomethyl-4-cyano-5-ethylbenzoic acid has found utility in various research settings. One notable area is its use as an intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting enzymes involved in inflammatory pathways or cancer progression. For example, derivatives of this compound have been investigated for their potential to modulate cyclooxygenase (COX) enzymes or protein kinases, which are key players in disease processes.
The bromomethyl group is particularly valuable for constructing heterocyclic scaffolds that are prevalent in many drug candidates. By reacting with nucleophiles such as amines or thiols, it is possible to generate diverse structures that can be further elaborated into lead compounds. Similarly, the cyano group can serve as a precursor for introducing other functionalities through reduction or hydrolysis reactions.
Furthermore, 2-Bromomethyl-4-cyano-5-ethylbenzoic acid has been explored in material science applications beyond pharmaceuticals. Its ability to undergo polymerization reactions makes it a potential monomer for developing novel polymeric materials with tailored properties. These materials could find applications in coatings, adhesives, or even biodegradable polymers.
The growing interest in green chemistry has also influenced synthetic approaches to compounds like 2-Bromomethyl-4-cyano-5-ethylbenzoic acid (CAS No. 1805030-61-8). Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. This includes exploring catalytic methods that require fewer steps and lower energy consumption while maintaining high selectivity and yield.
In conclusion, 2-Bromomethyl - 4 - cyano - 5 - ethylbenzoic acid represents a versatile building block with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for further chemical manipulation and application development. As research continues to uncover new methodologies and applications,this compound is likely to remain a valuable asset in both academic and industrial settings.
1805030-61-8 (2-Bromomethyl-4-cyano-5-ethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)